Cas no 88561-39-1 (2,6-Pyridinedicarboxamide, 4-chloro-N,N'-dimethyl-)

• Product Name: 2,6-Pyridinedicarboxamide, 4-chloro-N,N'-dimethyl-
• CAS No: 88561-39-1
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• CID: 628667
• PubChem ID: 13235633
• Update Time: 2025-04-19

2,6-Pyridinedicarboxamide, 4-chloro-N,N'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxamide, 4-chloro-N,N'-dimethyl-
• 4-chloro-2-N,6-N-dimethylpyridine-2,6-dicarboxamide
• DTXSID30530805
• 4-Chloro-N~2~,N~6~-dimethylpyridine-2,6-dicarboxamide
• SCHEMBL11131101
• 88561-39-1

• Inchi： 1S/C9H10ClN3O2/c1-11-8(14)6-3-5(10)4-7(13-6)9(15)12-2/h3-4H,1-2H3,(H,11,14)(H,12,15)
• InChI Key： YKCXAPJUPZRNQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NC)=O)N=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 227.0461543g/mol
• Monoisotopic Mass: 227.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.1Ų